Cas no 1603090-14-7 (1-(3,5-dichlorophenyl)propyl(methyl)amine)

• Product Name: 1-(3,5-dichlorophenyl)propyl(methyl)amine
• CAS No: 1603090-14-7
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 4607823
• PubChem ID: 114979932
• Update Time: 2025-06-13

1-(3,5-dichlorophenyl)propyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(3,5-dichlorophenyl)propyl](methyl)amine
• Benzenemethanamine, 3,5-dichloro-α-ethyl-N-methyl-
• 1-(3,5-dichlorophenyl)propyl(methyl)amine

• Inchi： 1S/C10H13Cl2N/c1-3-10(13-2)7-4-8(11)6-9(12)5-7/h4-6,10,13H,3H2,1-2H3
• InChI Key： OQQUGBIOHFRBTF-UHFFFAOYSA-N
• SMILES： N(C(C1=CC(Cl)=CC(Cl)=C1)CC)C

Additional information on 1-(3,5-dichlorophenyl)propyl(methyl)amine

Comprehensive Overview of 1-(3,5-dichlorophenyl)propyl(methyl)amine (CAS No. 1603090-14-7)

1-(3,5-dichlorophenyl)propyl(methyl)amine (CAS No. 1603090-14-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique dichlorophenyl and propylamine structural motifs, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its amine-functionalized backbone, which offers versatile reactivity for further chemical modifications.

The growing interest in 1-(3,5-dichlorophenyl)propyl(methyl)amine aligns with broader trends in the pharmaceutical industry, where small-molecule therapeutics and targeted drug delivery systems are hot topics. Many users searching for this compound often inquire about its synthetic pathways, physicochemical properties, and potential biological activities. Its CAS number 1603090-14-7 serves as a critical identifier for researchers looking to procure or study this molecule in depth.

One of the key advantages of 1-(3,5-dichlorophenyl)propyl(methyl)amine lies in its structural adaptability. The presence of the dichlorophenyl group enhances its lipophilicity, making it a candidate for crossing biological membranes—a property highly sought after in central nervous system (CNS) drug development. Additionally, the methylamine moiety provides a handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and AI-driven drug design have further propelled interest in compounds like 1-(3,5-dichlorophenyl)propyl(methyl)amine. Researchers are leveraging machine learning algorithms to predict its binding affinities and optimize its molecular properties. This aligns with the increasing demand for rational drug design and high-throughput screening methodologies in modern pharmacology.

From a material science perspective, 1-(3,5-dichlorophenyl)propyl(methyl)amine is also being investigated for its potential role in polymer chemistry and surface modification. Its ability to act as a monomer or crosslinking agent opens doors to innovative applications in nanotechnology and coating technologies. These interdisciplinary applications make it a compound of interest across multiple scientific domains.

In summary, 1-(3,5-dichlorophenyl)propyl(methyl)amine (CAS No. 1603090-14-7) represents a versatile and promising compound with broad applicability in both pharmaceutical research and material science. Its unique structural features and adaptability make it a valuable subject for ongoing and future studies, particularly in the context of drug discovery and advanced material development.